Cas no 2228561-67-7 (4-(diethylamino)-2-hydroxybenzene-1-sulfonamide)

• Product Name: 4-(diethylamino)-2-hydroxybenzene-1-sulfonamide
• CAS No: 2228561-67-7
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 6244778
• PubChem ID: 165711956
• Update Time: 2025-05-24

4-(diethylamino)-2-hydroxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylamino)-2-hydroxybenzene-1-sulfonamide
• EN300-1988599
• 2228561-67-7

• Inchi： 1S/C10H16N2O3S/c1-3-12(4-2)8-5-6-10(9(13)7-8)16(11,14)15/h5-7,13H,3-4H2,1-2H3,(H2,11,14,15)
• InChI Key： NQTMGECSYXCJJA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1O)N(CC)CC)(N)(=O)=O

Computed Properties

• Exact Mass: 244.08816355g/mol
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92Ų

Additional information on 4-(diethylamino)-2-hydroxybenzene-1-sulfonamide

4-(Diethylamino)-2-Hydroxybenzene-1-Sulfonamide: A Comprehensive Overview

4-(Diethylamino)-2-Hydroxybenzene-1-Sulfonamide, also known by its CAS number 2228561-67-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the areas of anti-inflammatory and anti-cancer therapies. The molecule's unique structure, featuring a sulfonamide group and a diethylamino substituent, contributes to its diverse chemical properties and biological activities.

The synthesis of 4-(Diethylamino)-2-Hydroxybenzene-1-Sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene sulfonamide intermediate. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. These improvements are crucial for large-scale production, especially for preclinical studies and potential clinical trials.

One of the most promising aspects of this compound is its ability to modulate cellular signaling pathways. Studies have shown that 4-(Diethylamino)-2-Hydroxybenzene-1-Sulfonamide can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a potential candidate for developing novel anti-inflammatory agents that could address conditions like arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent research has highlighted the compound's potential as an anticancer agent. Preclinical studies have demonstrated that 4-(Diethylamino)-2-Hydroxybenzene-1-Sulfonamide can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve the modulation of mitochondrial function and the activation of caspase pathways, which are critical for programmed cell death.

The pharmacokinetic profile of this compound is another area of active investigation. Researchers are exploring how 4-(Diethylamino)-2-Hydroxybenzene-1-Sulfonamide is absorbed, distributed, metabolized, and excreted within the body. Understanding these parameters is essential for determining the optimal dosing regimen and route of administration for future therapeutic applications.

Moreover, the compound's solubility and stability under various physiological conditions are being evaluated to ensure its suitability for formulation into different drug delivery systems. Advanced techniques such as nanotechnology and controlled-release formulations are being considered to enhance bioavailability and reduce potential side effects.

In conclusion, 4-(Diethylamino)-2-Hydroxybenzene-1-Sulfonamide, with its CAS number 2228561-67-7, represents a promising lead compound in drug discovery. Its versatile chemical structure, combined with recent advances in synthetic methods and biological studies, positions it as a strong candidate for addressing unmet medical needs in inflammation and oncology.